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Compound of Interest

Compound Name:
4-Hydroxy-3-

(hydroxymethyl)benzaldehyde

CAS No.: 54030-32-9

Cat. No.: B105225

Get Quote

CAS: 54030-32-9 | Synonyms: Salbutamol Impurity Q, 3-hydroxymethyl-4-

hydroxybenzaldehyde

Executive Summary
In the pharmaceutical development of adrenergic agonists like Salbutamol, the control of

process-related impurities is critical. 4-Hydroxy-3-(hydroxymethyl)benzaldehyde (Impurity Q)

represents a significant challenge due to its structural similarity to precursors and degradation

products. While extensive thermodynamic data exists for its analog 4-hydroxybenzaldehyde,

specific mole-fraction solubility data for the hydroxymethyl derivative is sparse in open

literature.

This guide provides a first-principles approach to the solubility of this compound. It synthesizes

comparative physicochemical analysis, theoretical thermodynamic modeling, and a rigorous

Standard Operating Procedure (SOP) for empirical determination. This framework enables

researchers to design effective crystallization and purification strategies.
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Physicochemical Profile & Structural Analysis[1]
To predict solubility behavior, we must first analyze the solute's molecular interaction potential.

Property Value / Description Impact on Solubility

Molecular Formula C₈H₈O₃

Moderate molecular weight

(152.15 g/mol ) favors

dissolution in small-molecule

solvents.

Physical State Pale Yellow/White Solid

Crystalline lattice energy must

be overcome by solvation

enthalpy.

Melting Point 142–145 °C

High MP indicates strong

intermolecular lattice forces (H-

bonding).

LogP (Predicted) ~0.5 – 0.8
Low lipophilicity; affinity for

polar protic/aprotic solvents.

H-Bond Donors 2 (Phenolic -OH, Aliphatic -OH)

High capacity for solvent

interaction; reduces solubility

in non-polar alkanes.

H-Bond Acceptors 3 (Aldehyde C=O, 2 -OH)
Excellent solubility in H-bond

donor solvents (Alcohols).

Structural Impact: The Hydroxymethyl Effect
Unlike 4-hydroxybenzaldehyde, this molecule possesses a hydroxymethyl group (-CH₂OH) at

the meta position.[1]

Increased Polarity: The added -OH group increases the polar surface area (PSA), making

the compound significantly more soluble in water and alcohols than its methylated analog

(Vanillin).

Intramolecular H-Bonding: Potential exists for hydrogen bonding between the phenolic

hydrogen and the hydroxymethyl oxygen, which can stabilize the molecule but slightly
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reduce its availability to interact with solvents.

Solubility Landscape: Comparative Analysis
Due to the lack of specific mole-fraction datasets, we utilize Comparative Analog Analysis using

4-hydroxybenzaldehyde (4-HBA) as a baseline, adjusted for the increased polarity of the

hydroxymethyl group.

Predicted Solubility Tiers
Solvent Class

Representative
Solvents

Predicted Solubility
Mechanistic
Rationale

Polar Aprotic DMSO, DMF, NMP Very High

Strong dipole-dipole

interactions disruption

of solute lattice; H-

bond acceptance from

solute.

Polar Protic
Methanol, Ethanol,

Isopropanol
High

"Like dissolves like."

Solvent donates H-

bonds to

aldehyde/alcohol

groups. Solubility

increases with

Temperature (T).

Esters/Ketones Ethyl Acetate, Acetone Moderate

Good solvation via

dipole interactions, but

lacks H-bond donation

capability.

Ethers THF, 1,4-Dioxane Moderate
Moderate polarity;

useful as co-solvents.

Non-Polar
Hexane, Toluene,

Chloroform
Very Low

Inability to break the

solute's strong H-bond

network.

Critical Insight for Purification
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The significant solubility differential between Water (Low/Moderate) and Methanol (High)

suggests that a Cooling Crystallization from Methanol/Water mixtures or Anti-solvent

Crystallization (adding water to a methanol solution) is the optimal purification strategy.

Experimental Protocol: Isothermal Saturation
Method
Standard Operating Procedure (SOP)

Since specific literature values are unavailable, researchers must generate self-validated data.

This protocol uses the Isothermal Saturation Method, the gold standard for solid-liquid

equilibrium (SLE) determination.

Workflow Diagram (DOT)

Start: Excess Solute Addition Equilibration
(Constant T, Stirring 24h)

 T ± 0.05 K Phase Separation
(Settling/Centrifugation)

Filtration
(0.45 µm Syringe Filter)

 Isothermal Quantification
(HPLC/Gravimetric)

 Dilution Data Calculation
(Mole Fraction x)

Click to download full resolution via product page

Caption: Step-by-step workflow for the Isothermal Saturation Method to determine mole fraction

solubility.

Detailed Methodology
Preparation: Add excess 4-Hydroxy-3-(hydroxymethyl)benzaldehyde to 10 mL of the

target solvent in a jacketed glass vessel.

Equilibration: Stir continuously at the target temperature (e.g., 298.15 K) for 24–48 hours.

Validation: Ensure solid phase remains present throughout.

Sampling: Stop stirring and allow phases to settle for 2 hours.

Filtration: Withdraw the supernatant using a pre-heated syringe filter (0.45 µm PTFE) to

prevent precipitation during transfer.

Quantification:
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Gravimetric: Evaporate solvent from a weighed aliquot and dry residue to constant mass.

HPLC: Dilute aliquot with mobile phase and analyze against a standard curve (UV

detection at ~280 nm).

Calculation: Determine mole fraction solubility (

) using:

Where

are mass and molar mass of solute, and

are for the solvent.

Thermodynamic Modeling Framework
Once experimental data is obtained, it should be correlated using thermodynamic models to

allow for interpolation and process scale-up.

The Modified Apelblat Equation
This semi-empirical model is highly effective for correlating solubility (

) with temperature (

) for benzaldehyde derivatives:

A, B, C: Empirical parameters derived from regression analysis.

Application: Use this model to predict the Metastable Zone Width (MSZW) for crystallization

processes.

Hansen Solubility Parameters (HSP)
To select alternative solvents without experimentation, calculate the "Distance" (

) between the solute (1) and solvent (2):

(Dispersion): Similar for most organics.
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(Polar): High for this compound due to aldehyde/hydroxyls.

(Hydrogen Bonding): Critical parameter. Solvents with

close to the solute's value (estimated ~20-25 MPa

) will maximize solubility.

Solvent Selection Logic for Purification
The following decision tree aids in selecting solvents for extraction vs. crystallization.

Objective: Purify Impurity Q

Is it soluble in Water?

High Solubility:
Use for Reaction Medium

Alcohols (MeOH, EtOH)

Low Solubility:
Use as Anti-Solvent

Non-polar (Hexane, Toluene)Check Solvent Polarity

Intermediate (EtOAc)

High T Low T (Crystallization)

Click to download full resolution via product page

Caption: Logic flow for selecting solvents based on solubility behavior and process objective.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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